Cas no 130974-28-6 (3-(Trifluoromethyl)adamantan-1-amine)

• Product Name: 3-(Trifluoromethyl)adamantan-1-amine
• CAS No: 130974-28-6
• MF: C₁₁H₁₆F₃N
• MW: 219.246653556824
• CID: 5207571
• PubChem ID: 3710256
• Update Time: 2025-06-07

3-(Trifluoromethyl)adamantan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)adamantan-1-amine
• 3-(trifluoromethyl)tricyclo[3.3.1.1~3,7~]decan-1-amine
• STL483252
• Tricyclo[3.3.1.13,7]decan-1-amine, 3-(trifluoromethyl)-
• 3-(Trifluoromethyl)adamantan-1-amine

• Inchi： 1S/C11H16F3N/c12-11(13,14)9-2-7-1-8(3-9)5-10(15,4-7)6-9/h7-8H,1-6,15H2
• InChI Key： HRSPHBYURWVDMU-UHFFFAOYSA-N
• SMILES： FC(C12CC3CC(CC(C3)(C1)N)C2)(F)F

Computed Properties

• Exact Mass: 219.12348400g/mol
• Monoisotopic Mass: 219.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 3-(Trifluoromethyl)adamantan-1-amine

Introduction to 3-(Trifluoromethyl)adamantan-1-amine (CAS No. 130974-28-6)

3-(Trifluoromethyl)adamantan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 130974-28-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of adamantane derivatives, characterized by its rigid, diamond-like lattice structure, which imparts unique physicochemical properties making it a valuable scaffold in drug design.

The presence of a trifluoromethyl group at the C3 position of the adamantane core is a key feature that distinguishes this molecule from other analogs. The trifluoromethyl moiety is well-known for its ability to enhance metabolic stability, improve lipophilicity, and modulate binding interactions with biological targets. These attributes have made 3-(Trifluoromethyl)adamantan-1-amine a promising candidate for the development of novel therapeutic agents.

In recent years, there has been a surge in research focusing on the application of fluorinated compounds in medicine. The introduction of fluorine atoms into molecular structures can lead to significant changes in pharmacokinetic and pharmacodynamic properties. Specifically, the electron-withdrawing nature of fluorine atoms in the trifluoromethyl group can influence the electronic distribution of the molecule, thereby affecting its reactivity and interactions with biological receptors.

One of the most compelling aspects of 3-(Trifluoromethyl)adamantan-1-amine is its potential as a building block for more complex drug molecules. The adamantane core provides a stable and versatile platform that can be functionalized at various positions to create libraries of derivatives with tailored properties. This flexibility has been exploited in high-throughput screening campaigns and rational drug design approaches to identify compounds with enhanced efficacy and reduced toxicity.

Recent studies have highlighted the role of adamantine derivatives in addressing various therapeutic challenges. For instance, modifications of the adamantane scaffold have been explored in the development of antiviral and anticancer agents. The structural rigidity of these compounds allows for precise positioning of pharmacophoric groups, which is crucial for achieving high affinity and selectivity towards disease-causing targets.

The trifluoromethyl group in 3-(Trifluoromethyl)adamantan-1-amine has been particularly studied for its impact on metabolic stability. Many drug candidates fail in later stages of development due to rapid degradation by metabolic enzymes such as cytochrome P450 oxidases. The fluorine atoms in the trifluoromethyl group can shield reactive sites from enzymatic attack, thereby extending the half-life of the drug in vivo. This property has been leveraged in the design of protease inhibitors and other therapeutic molecules where long-term bioavailability is critical.

Another area where 3-(Trifluoromethyl)adamantan-1-amine shows promise is in the development of central nervous system (CNS) drugs. The lipophilic nature conferred by the trifluoromethyl group facilitates blood-brain barrier penetration, a prerequisite for many CNS-active compounds. Additionally, the rigid structure of adamantine derivatives helps maintain conformational stability, which is essential for effective binding to neural receptors.

The synthesis of 3-(Trifluoromethyl)adamantan-1-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired framework efficiently. These synthetic strategies not only enhance scalability but also allow for modular modifications to explore different structural variants.

In conclusion, 3-(Trifluoromethyl)adamantan-1-amine (CAS No. 130974-28-6) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile applications. The combination of the adamantane core and the electron-deficient trifluoromethyl group offers a rich platform for designing next-generation therapeutics with improved pharmacokinetic profiles and target specificity. As research continues to uncover new possibilities in fluorinated chemistry, compounds like 3-(Trifluoromethyl)adamantan-1-amine are poised to play a pivotal role in addressing unmet medical needs.